Cas no 833457-41-3 (2-Pyridinecarbonitrile, 6-[4-(trifluoromethoxy)phenyl]-)

• Product Name: 2-Pyridinecarbonitrile, 6-[4-(trifluoromethoxy)phenyl]-
• CAS No: 833457-41-3
• MF: C₁₃H₇F₃N₂O
• MW: 264.202693223953
• CID: 673148
• PubChem ID: 71415595
• Update Time: 2025-08-03

2-Pyridinecarbonitrile, 6-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 6-[4-(trifluoromethoxy)phenyl]-
• 6-[4-(trifluoromethoxy)phenyl]pyridine-2-carbonitrile
• 833457-41-3
• DTXSID50835006
• CUNHPHHRJRJDMW-UHFFFAOYSA-N

• Inchi： 1S/C13H7F3N2O/c14-13(15,16)19-11-6-4-9(5-7-11)12-3-1-2-10(8-17)18-12/h1-7H
• InChI Key： CUNHPHHRJRJDMW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC=C(C#N)N=1)(F)F

Computed Properties

• Exact Mass: 264.05104734g/mol
• Monoisotopic Mass: 264.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Pyridinecarbonitrile, 6-[4-(trifluoromethoxy)phenyl]-

2-Pyridinecarbonitrile, 6-[4-(trifluoromethoxy)phenyl]- (CAS No. 833457-41-3): A Comprehensive Overview

The compound 2-Pyridinecarbonitrile, 6-[4-(trifluoromethoxy)phenyl]-, also identified by the CAS registry number 833457-41-3, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring substituted with a cyano group at position 2 and a trifluoromethoxy-substituted phenyl group at position 6. This unique substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in synthetic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Pyridinecarbonitrile, 6-[4-(trifluoromethoxy)phenyl]-. Researchers have employed various strategies, including Suzuki-Miyaura coupling reactions and palladium-catalyzed cross-couplings, to construct the biaryl system within this compound. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive chemical reactions and biological assays.

The trifluoromethoxy group attached to the phenyl ring is a key feature of this compound. Trifluoromethoxy groups are known for their electron-withdrawing nature, which can significantly influence the electronic properties of aromatic systems. This characteristic makes 2-Pyridinecarbonitrile, 6-[4-(trifluoromethoxy)phenyl]- an attractive candidate for use in heterocyclic chemistry and as an intermediate in drug discovery programs. Recent studies have explored its potential as a ligand in transition-metal-catalyzed reactions, where its electron-withdrawing effects can modulate the reactivity of metal centers.

In terms of biological activity, 2-Pyridinecarbonitrile, 6-[4-(trifluoromethoxy)phenyl]- has shown promise in preliminary assays targeting various enzymes and receptors. Its pyridine core provides a rigid framework that can interact with biological macromolecules through hydrogen bonding and π-π interactions. The trifluoromethoxy-substituted phenyl group further enhances its pharmacokinetic properties by improving solubility and bioavailability. These attributes make it a valuable lead compound in medicinal chemistry research.

The synthesis and characterization of CAS No. 833457-41-3 have been documented in several peer-reviewed journals, highlighting its stability under various reaction conditions and its compatibility with common functional groups. Its ability to undergo further modifications, such as alkylation or acylation at specific positions on the pyridine ring, underscores its versatility as a synthetic intermediate.

In conclusion, 2-Pyridinecarbonitrile, 6-[4-(trifluoromethoxy)phenyl]- (CAS No. 833457-41-3) stands out as a multifaceted molecule with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advances in synthetic techniques and biological evaluations, positions it as a key player in the development of novel chemical entities across diverse fields.